Cas no 2168284-66-8 (6-(1-methyl-1H-1,2,3-triazol-5-yl)pyridazine-3-carboxylic acid)

• Product Name: 6-(1-methyl-1H-1,2,3-triazol-5-yl)pyridazine-3-carboxylic acid
• CAS No: 2168284-66-8
• MF: C₈H₇N₅O₂
• MW: 205.173480272293
• CID: 6205320
• PubChem ID: 165563199
• Update Time: 2025-06-23

6-(1-methyl-1H-1,2,3-triazol-5-yl)pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(1-methyl-1H-1,2,3-triazol-5-yl)pyridazine-3-carboxylic acid
• 2168284-66-8
• EN300-1587215

• Inchi： 1S/C8H7N5O2/c1-13-7(4-9-12-13)5-2-3-6(8(14)15)11-10-5/h2-4H,1H3,(H,14,15)
• InChI Key： BNVNOGNTNAALJG-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C2=CN=NN2C)N=N1)=O

Computed Properties

• Exact Mass: 205.05997448g/mol
• Monoisotopic Mass: 205.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 93.8Ų

Additional information on 6-(1-methyl-1H-1,2,3-triazol-5-yl)pyridazine-3-carboxylic acid

Research Brief on 6-(1-methyl-1H-1,2,3-triazol-5-yl)pyridazine-3-carboxylic acid (CAS: 2168284-66-8)

The compound 6-(1-methyl-1H-1,2,3-triazol-5-yl)pyridazine-3-carboxylic acid (CAS: 2168284-66-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic scaffold combines a pyridazine core with a 1,2,3-triazole moiety, offering unique physicochemical properties that make it a promising candidate for targeting various biological pathways. Recent studies have explored its synthesis, structural modifications, and biological activities, particularly in the context of enzyme inhibition and receptor modulation.

One of the key areas of research focuses on the compound's role as a building block for small-molecule inhibitors. The presence of both the pyridazine and triazole rings provides multiple sites for functionalization, enabling the development of derivatives with enhanced binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-(1-methyl-1H-1,2,3-triazol-5-yl)pyridazine-3-carboxylic acid exhibited potent inhibitory activity against protein kinases involved in inflammatory and oncogenic pathways. The study highlighted the compound's ability to form critical hydrogen bonds and hydrophobic interactions within the kinase active site.

Another significant application of this compound lies in its use as a linker or spacer in proteolysis-targeting chimeras (PROTACs). The triazole ring's stability under physiological conditions and its compatibility with click chemistry make it an ideal component for constructing bifunctional molecules. Recent preclinical studies have shown that PROTACs incorporating 6-(1-methyl-1H-1,2,3-triazol-5-yl)pyridazine-3-carboxylic acid as a linker effectively degraded target proteins in cellular models, suggesting its potential in targeted protein degradation therapies.

In addition to its therapeutic potential, the compound has also been investigated for its utility in chemical biology tools. Researchers have utilized its fluorescent properties to design probes for imaging and tracking biological processes. A 2024 study in ACS Chemical Biology reported the development of a fluorescent derivative that selectively binds to nucleic acid structures, enabling real-time visualization of DNA replication and repair mechanisms. This application underscores the versatility of 6-(1-methyl-1H-1,2,3-triazol-5-yl)pyridazine-3-carboxylic acid beyond traditional drug discovery.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research aims to address these issues through structural optimization and formulation strategies. For example, recent efforts have focused on improving the compound's solubility and metabolic stability by introducing polar substituents or prodrug approaches. These advancements are expected to further enhance its applicability in both therapeutic and diagnostic contexts.

In conclusion, 6-(1-methyl-1H-1,2,3-triazol-5-yl)pyridazine-3-carboxylic acid (CAS: 2168284-66-8) represents a versatile and valuable scaffold in chemical biology and medicinal chemistry. Its unique structural features and diverse applications make it a focal point of current research, with potential implications for drug discovery, targeted therapies, and chemical biology tools. Continued exploration of its properties and derivatives is likely to yield further breakthroughs in the coming years.